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Introduction
Dodicin, chemically known as N-(2-((2-(dodecylamino)ethyl)amino)ethyl)glycine, is an

amphoteric surfactant with potent, broad-spectrum antimicrobial activity.[1] Its unique chemical

structure allows it to possess cationic, anionic, or zwitterionic properties depending on the pH

of the environment, contributing to its versatile disinfectant capabilities. Marketed under trade

names such as Tego 51, Dodicin has been utilized in various disinfection applications. This

document provides detailed application notes and protocols for the use of Dodicin in veterinary

hygiene and disinfection, summarizing available data on its efficacy, mechanism of action, and

providing experimental protocols for its evaluation.

Chemical and Physical Properties

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1208513?utm_src=pdf-interest
https://www.benchchem.com/product/b1208513?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/11556761/
https://www.benchchem.com/product/b1208513?utm_src=pdf-body
https://www.benchchem.com/product/b1208513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C₁₈H₃₉N₃O₂ [2]

Molecular Weight 329.52 g/mol [1]

CAS Number 6843-97-6 [1]

Appearance Colorless flake crystal [3]

Solubility Aqueous mixture [4]

Synonyms
Dodecyl-di(aminoethyl)glycine,

Tego 51
[3][5]

Mechanism of Action
As a surfactant, Dodicin's primary mechanism of antimicrobial action involves the disruption of

microbial cell membranes.[6] The molecule possesses both hydrophobic and hydrophilic

regions. The hydrophobic dodecyl chain interacts with the lipid bilayer of the cell membrane,

while the hydrophilic amino and glycine groups interact with the aqueous environment. This

insertion disrupts the membrane's integrity, leading to increased permeability, leakage of

essential intracellular components, and ultimately, cell death.[6]

The amphoteric nature of Dodicin allows it to be effective over a wide pH range.[7] At acidic

pH, the amino groups are protonated, giving the molecule a net positive charge, which

enhances its interaction with negatively charged bacterial cell surfaces.
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Caption: Mechanism of Dodicin's antimicrobial action.

Antimicrobial Spectrum
Dodicin exhibits a broad spectrum of activity against bacteria, fungi, and enveloped viruses.[4]

[5]

Bactericidal Activity
Studies on Tego 51, a disinfectant containing Dodicin, have demonstrated its efficacy against a

range of clinically relevant bacteria.
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Microorganism Concentration Contact Time Result Reference

Staphylococcus

aureus
0.01% 30 seconds Killed [8]

Pseudomonas

aeruginosa
0.01% 30 seconds Killed [8]

Proteus mirabilis 0.01% 2 minutes Eradicated [8]

Bacillus subtilis 0.005% 8 minutes Killed [8]

Helicobacter

pylori
0.005% 30 seconds Killed [8]

Bacillus subtilis

(vegetative)
>3 log reduction < 1 minute Effective [9]

Pseudomonas

aeruginosa
>3 log reduction < 1 minute Effective [9]

Virucidal Activity
Dodicin has been shown to be effective against enveloped viruses.[10] Non-enveloped

viruses, however, appear to be more resistant.

| Virus | Type | Concentration | Contact Time | Result | Reference | | :--- | :--- | :--- | :--- | :--- | |

Influenza virus B | Enveloped | 0.1% | 5 minutes | Inactivated |[10] | | Respiratory syncytial virus

(RSV) | Enveloped | 0.1% | 5 minutes | Inactivated |[10] | | Herpes simplex virus 1 (HSV-1) |

Enveloped | 0.1% | 5 minutes | Inactivated |[10] | | Adenovirus | Non-enveloped | 1% | 30

minutes | Not inactivated |[10] | | Echovirus 30 | Non-enveloped | 1% | 30 minutes | Not

inactivated |[10] |

Fungicidal and Sporicidal Activity
Dodicin has demonstrated fungicidal and sporicidal activity, although higher concentrations

and longer contact times may be required for spores.
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Microorganism Concentration Contact Time Result Reference

Candida albicans >3 log reduction < 1 minute Effective [9]

Aspergillus

brasiliensis

(spores)

2% (v/v) 5 minutes
Significantly

effective
[9]

Bacillus subtilis

(spores)
2% (v/v) 10 minutes

Significantly

effective
[9]

Aspergillus niger
High log

reduction
~15 minutes Effective [9]

Application in Veterinary Hygiene
Based on its antimicrobial profile, Dodicin is suitable for the disinfection of surfaces,

equipment, and premises in veterinary clinics and animal housing.

General Disinfection Protocol
The following is a general protocol for surface disinfection using a Dodicin-based product like

Tego 51.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.researchgate.net/figure/Disinfectant-validation-study-of-Tego-51-against-index-microorganisms-on-different_tbl4_265759195
https://www.researchgate.net/figure/Disinfectant-validation-study-of-Tego-51-against-index-microorganisms-on-different_tbl4_265759195
https://www.researchgate.net/figure/Disinfectant-validation-study-of-Tego-51-against-index-microorganisms-on-different_tbl4_265759195
https://www.researchgate.net/figure/Disinfectant-validation-study-of-Tego-51-against-index-microorganisms-on-different_tbl4_265759195
https://www.benchchem.com/product/b1208513?utm_src=pdf-body
https://www.benchchem.com/product/b1208513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start Disinfection Process

1. Pre-cleaning:
Remove gross organic debris

(e.g., feces, bedding).

2. Washing:
Wash surface with a detergent

and rinse with water.

3. Prepare Dodicin Solution:
Dilute to recommended concentration

(e.g., 1-2%).

4. Application:
Apply solution to the surface

(e.g., mop, spray, cloth).

5. Contact Time:
Allow to remain wet for the

recommended duration (e.g., 20 minutes).

6. Rinsing:
Rinse surface thoroughly

with potable water.

7. Drying:
Allow surface to air dry.

Disinfection Complete

Click to download full resolution via product page

Caption: General workflow for surface disinfection.
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Recommended Dilutions and Contact Times:

General Surface Disinfection: A 1-2% solution with a contact time of at least 20 minutes is

recommended for disinfecting equipment, walls, floors, and work surfaces.[4]

Fogging: For fogging applications, it is recommended to first pre-wet surfaces with a 1%

solution and then fog with a 2% solution until the atmosphere reaches dew point.[4]

Experimental Protocols
Bactericidal Efficacy Testing (Suspension Test)
This protocol is adapted from standard disinfectant efficacy testing methods.

Objective: To determine the bactericidal activity of Dodicin against a specific veterinary

bacterial pathogen.

Materials:

Dodicin stock solution

Test bacterial culture (e.g., Staphylococcus pseudintermedius, Pasteurella multocida) grown

to a standardized concentration (e.g., 10⁸ CFU/mL)

Neutralizing broth (to inactivate the disinfectant)

Sterile hard water or phosphate-buffered saline (PBS)

Culture media (e.g., Tryptic Soy Agar)

Sterile test tubes, pipettes, and other laboratory equipment

Procedure:

Prepare serial dilutions of Dodicin in sterile hard water or PBS to achieve the desired test

concentrations.

Add a standardized volume of the bacterial suspension to an equal volume of each Dodicin
dilution.
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At specified contact times (e.g., 30 seconds, 1 minute, 5 minutes, 10 minutes), transfer a

small aliquot of the mixture to a tube containing neutralizing broth.

After neutralization, perform serial dilutions of the neutralized sample in PBS.

Plate the dilutions onto appropriate culture media.

Incubate the plates under optimal conditions for the test organism.

Count the number of colony-forming units (CFUs) and calculate the log reduction in bacterial

numbers for each concentration and contact time compared to a control (bacteria in PBS

without disinfectant).
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Caption: Workflow for bactericidal efficacy testing.
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Toxicology and Safety
Dodicin is generally considered to have low toxicity and is not classified as a hazardous

substance.[3][10] However, as with all disinfectants, appropriate personal protective equipment

(PPE) should be worn during handling and application.

Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse thoroughly

with large amounts of water.[10]

Inhalation: Avoid breathing vapor or spray mist.[4] Use in a well-ventilated area.

Ingestion: Do not ingest. If ingested, wash out the mouth with water if the person is

conscious and seek medical attention.[10]

Specific toxicological data for Dodicin in veterinary species such as dogs and cats is limited in

the available literature. General studies on surfactants indicate that cationic surfactants can be

more toxic than amphoteric surfactants.[11] It is recommended to thoroughly rinse surfaces

after disinfection to prevent potential ingestion by animals.

Conclusion
Dodicin is a versatile and effective broad-spectrum disinfectant with applications in veterinary

hygiene. Its amphoteric nature allows for activity across a range of conditions, and it has

demonstrated efficacy against bacteria, fungi, and enveloped viruses. While further research is

needed to establish its efficacy against specific challenging veterinary pathogens, such as non-

enveloped viruses and bacterial biofilms, the available data supports its use for general

disinfection of surfaces and equipment in veterinary settings. Adherence to proper cleaning and

disinfection protocols is crucial to maximize its efficacy and ensure the safety of both animals

and personnel.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/11556761/
https://pubmed.ncbi.nlm.nih.gov/11556761/
https://www.researchgate.net/publication/389405544_Antimicrobial_properties_of_a_new_bactericide_for_veterinary_disinfection
https://pmc.ncbi.nlm.nih.gov/articles/PMC88911/
https://pmc.ncbi.nlm.nih.gov/articles/PMC88911/
https://www.scribd.com/document/573127478/Tego51
https://www.scandiaservice.it/it/prodotti/17/480
https://www.moleaer.com/blog/wastewater-treatment/understanding-surfactants-the-science-behind-soaps-and-detergents
https://www.bu.edu.eg/portal/uploads/discussed_thesis/11393640/11393640_I.pdf
https://www.koreamed.org/SearchBasic.php?RID=2078862
https://www.researchgate.net/figure/Disinfectant-validation-study-of-Tego-51-against-index-microorganisms-on-different_tbl4_265759195
https://www.koreamed.org/SearchBasic.php?RID=1926621
https://iris.ucc.ie/live/!W_VA_PUBLICATION.POPUP?LAYOUT=N&OBJECT_ID=421651244
https://www.benchchem.com/product/b1208513#dodicin-in-veterinary-hygiene-and-disinfection
https://www.benchchem.com/product/b1208513#dodicin-in-veterinary-hygiene-and-disinfection
https://www.benchchem.com/product/b1208513#dodicin-in-veterinary-hygiene-and-disinfection
https://www.benchchem.com/product/b1208513#dodicin-in-veterinary-hygiene-and-disinfection
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1208513?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

